LDC4297

• Molecular Formula: C23H28N8O
• Molecular Weight: 432.5 g/mol
• InChI: InChI=1S/C23H28N8O/c1-16(2)19-15-27-31-21(19)28-23(32-18-8-5-10-24-14-18)29-22(31)25-13-17-7-3-4-9-20(17)30-12-6-11-26-30/h3-4,6-7,9,11-12,15-16,18,24H,5,8,10,13-14H2,1-2H3,(H,25,28,29)
• InChIKey: LSGRZENCFIIHNV-UHFFFAOYSA-N

LDC4297: High-Potency CDK7 Inhibitor

LDC4297 is a pyrazolotriazine-class cyclin-dependent kinase 7 (CDK7) inhibitor with an IC50 of 0.13±0.06 nM against CDK7 [1]. It exhibits >10,000-fold selectivity over other CDKs and demonstrates broad-spectrum antiviral activity, most notably inhibiting human cytomegalovirus (HCMV) replication with an EC50 of 24.5 nM in primary human fibroblasts .

Pathway study fit CDK7 inhibition for transcriptional and cell-cycle research contexts

Research context Host-directed antiviral and p53-mutant cancer model investigations

Binding modality Reversible ATP-competitive inhibitor supports washout experiments and dose-response interpretation

• [1] Hutterer C, Eickhoff J, Milbradt J, et al. A novel CDK7 inhibitor of the Pyrazolotriazine class exerts broad-spectrum antiviral activity at nanomolar concentrations. Antimicrob Agents Chemother. 2015;59(4):2062-2071. View Source

LDC4297: Why Generic Substitution Fails

CDK7 inhibitors vary substantially in their selectivity profiles and off-target effects, making simple substitution problematic. LDC4297 demonstrates a uniquely narrow target spectrum: kinome-wide profiling (>330 kinases) reveals that only 7 kinases are inhibited to ≤35% residual activity at 100 nM, whereas many other CDK7 inhibitors (e.g., THZ1, SY-1365) exhibit broader kinase engagement or irreversible covalent binding mechanisms that complicate interpretation [1]. Furthermore, oral bioavailability and metabolic stability differ markedly among CDK7 inhibitors; LDC4297 exhibits a half-life of 1.6 h in CD1 mice with 97.7% bioavailability following a single 100 mg/kg oral dose, a parameter set that may not translate to other compounds .

Selectivity profile mismatch CDK7 inhibitor selectivity signatures vary; narrower kinome engagement may not transfer across compounds.

Binding modality differences Irreversible covalent inhibitors engage targets persistently, altering dose-response and washout interpretation vs. reversible binders.

Pharmacokinetic variability Oral bioavailability and half-life parameters differ substantially among CDK7 inhibitors, impacting in vivo study design.

• [1] Hutterer C, Eickhoff J, Milbradt J, et al. A novel CDK7 inhibitor of the Pyrazolotriazine class exerts broad-spectrum antiviral activity at nanomolar concentrations. Antimicrob Agents Chemother. 2015;59(4):2062-2071. View Source

LDC4297: Head-to-Head Evidence

CDK7 Selectivity Over CDK2 vs. Samuraciclib

LDC4297 exhibits substantially greater selectivity for CDK7 over CDK2 than the clinical-stage CDK7 inhibitor samuraciclib (CT7001/ICEC0942). LDC4297 inhibits CDK7 with an IC50 of 0.13 nM while its IC50 against CDK2 exceeds 10,000 nM, representing a >76,900-fold selectivity window [1]. In contrast, samuraciclib inhibits CDK7 with an IC50 of 40-41 nM and CDK2 with an IC50 of 578 nM, yielding only a 14-15-fold selectivity window .

CDK7 vs. CDK2 selectivity

Cross-study comparable

LDC4297: >76,900-fold selectivity; samuraciclib: ~14-fold

Supports cleaner transcriptional study interpretation with reduced CDK2 interference

In vitro recombinant kinase assay context; cross-study comparison, not head-to-head

Evidence Dimension	CDK7 vs. CDK2 selectivity ratio
Target Compound Data	CDK7 IC50 = 0.13 nM; CDK2 IC50 > 10,000 nM
Comparator Or Baseline	Samuraciclib (CT7001/ICEC0942): CDK7 IC50 = 40-41 nM; CDK2 IC50 = 578 nM
Quantified Difference	Selectivity ratio: LDC4297 >76,900-fold; samuraciclib ~14-15-fold
Conditions	In vitro kinase activity assays using recombinant CDK/cyclin complexes

Why This Matters

This substantially higher selectivity window reduces the likelihood of confounding CDK2-mediated effects in cell cycle and transcriptional studies, enabling cleaner mechanistic interpretation.

• [1] Hutterer C, Eickhoff J, Milbradt J, et al. A novel CDK7 inhibitor of the Pyrazolotriazine class exerts broad-spectrum antiviral activity at nanomolar concentrations. Antimicrob Agents Chemother. 2015;59(4):2062-2071. View Source

Kinome-Wide Selectivity Profiling

Kinome-wide profiling (>330 kinases) demonstrates that LDC4297 is a highly selective CDK7 inhibitor with minimal off-target kinase engagement. At a concentration of 100 nM, only 7 kinases exhibited ≤35% residual activity: CDK7 (0%), CDK9 (5%), CDK12 (10%), CDK13 (14%), HIPK2 (22%), HIPK3 (25%), and DYRK1A (30%) [1]. By comparison, the covalent CDK7 inhibitor THZ1 engages a broader set of kinases and irreversibly modifies its targets, complicating dose-response and washout experiments [2].

Kinome selectivity profiling

Class-level inference

7 of >330 kinases inhibited ≤35% at 100 nM

Selectivity signature supports target deconvolution and reduces off-target ambiguity

Profiling panel assay (ProQinase); verify kinase engagement limits in your system

Evidence Dimension	Number of kinases inhibited to ≤35% residual activity at 100 nM
Target Compound Data	7 kinases out of >330 profiled (CDK7, CDK9, CDK12, CDK13, HIPK2, HIPK3, DYRK1A)
Comparator Or Baseline	THZ1 (covalent CDK7 inhibitor): Engages a broader kinase set; irreversibly modifies target and off-target kinases
Quantified Difference	Qualitative difference in selectivity profile and binding modality (reversible vs. irreversible)
Conditions	In vitro kinase activity assay panel (ProQinase, GmbH) at 100 nM LDC4297

Why This Matters

This well-defined selectivity profile reduces experimental variability and simplifies interpretation of phenotypic outcomes, making LDC4297 a superior chemical probe for target validation studies.

• [1] Hutterer C, Eickhoff J, Milbradt J, et al. A novel CDK7 inhibitor of the Pyrazolotriazine class exerts broad-spectrum antiviral activity at nanomolar concentrations. Antimicrob Agents Chemother. 2015;59(4):2062-2071 (Figure 6B). View Source
• [2] Kwiatkowski N, Zhang T, Rahl PB, et al. Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature. 2014;511(7511):616-620. View Source

HCMV Inhibition at Immediate-Early Stage

LDC4297 inhibits human cytomegalovirus (HCMV) replication in primary human fibroblasts with an EC50 of 24.5±1.3 nM [1]. As a unique mechanistic feature compared to approved antiherpesviral drugs such as ganciclovir (which targets viral DNA polymerase at the late stage of replication), LDC4297 exerts its antiviral effect at the immediate-early level of HCMV gene expression [2]. Ganciclovir, in contrast, requires viral kinase-mediated activation and acts at the late DNA replication stage with an EC50 typically in the 0.5-5 μM range depending on viral strain and cell type [3].

HCMV early-stage inhibition

Cross-study comparable

LDC4297 EC50 24.5 nM; ganciclovir 0.5–5 μM

Immediate-early gene expression interference context, distinct from late-stage DNA replication inhibitors

Primary human fibroblast assay; host-directed antiviral mechanism, resistance patterns may differ

Evidence Dimension	Antiviral EC50 and stage of viral life cycle inhibition
Target Compound Data	EC50 = 24.5±1.3 nM; acts at immediate-early gene expression stage
Comparator Or Baseline	Ganciclovir: EC50 ~0.5-5 μM; requires viral kinase activation; acts at late DNA replication stage
Quantified Difference	LDC4297 is 20-200 fold more potent than ganciclovir in vitro; inhibits earlier in viral life cycle
Conditions	HCMV replication in primary human fibroblasts (HFFs)

Why This Matters

The early-stage mechanism of action and host-targeted approach may circumvent viral resistance mechanisms that emerge against direct-acting antivirals, offering a complementary research tool for studying host-virus interactions.

• [1] Hutterer C, Eickhoff J, Milbradt J, et al. A novel CDK7 inhibitor of the Pyrazolotriazine class exerts broad-spectrum antiviral activity at nanomolar concentrations. Antimicrob Agents Chemother. 2015;59(4):2062-2071. View Source
• [2] Hutterer C, Eickhoff J, Milbradt J, et al. A novel CDK7 inhibitor of the Pyrazolotriazine class exerts broad-spectrum antiviral activity at nanomolar concentrations. Antimicrob Agents Chemother. 2015;59(4):2062-2071 (Abstract). View Source
• [3] Biron KK. Antiviral drugs for cytomegalovirus diseases. Antiviral Res. 2006;71(2-3):154-163. View Source

Broad-Spectrum Antiviral Coverage

LDC4297 demonstrates antiviral activity across multiple viral families, with EC50 values ranging from 0.02 to 1.21 μM against Herpesviridae, Adenoviridae, Poxviridae, Retroviridae, and Orthomyxoviridae family viruses . In contrast, the CDK7 inhibitor SY-1365 has been primarily characterized for its anti-proliferative effects in cancer models and lacks reported broad-spectrum antiviral activity [1]. The clinical-stage CDK7 inhibitor samuraciclib (CT7001) also lacks reported antiviral characterization [2].

Antiviral spectrum

Cross-study comparable

EC50 0.02–1.21 μM across five viral families

Broad host-factor antiviral screening context; comparators lack reported antiviral data

In vitro replication assays in host cell lines; validate in your specific infection model

Evidence Dimension	Antiviral spectrum coverage
Target Compound Data	EC50 = 0.02-1.21 μM across five viral families
Comparator Or Baseline	SY-1365: No reported antiviral activity; samuraciclib: No reported antiviral characterization
Quantified Difference	LDC4297 has validated antiviral activity; comparators lack reported antiviral data
Conditions	In vitro viral replication assays in appropriate host cell lines

Why This Matters

For researchers investigating host-directed antiviral strategies or studying CDK7's role in viral replication, LDC4297 offers a uniquely validated tool compound with documented efficacy across a broad viral panel.

• [1] Johannessen L, et al. SY-1365: A selective CDK7 inhibitor. (Cited in product literature). View Source
• [2] Sava GP, Fan H, Coombes RC, et al. CDK7 inhibitors as anticancer drugs. Cancer Metastasis Rev. 2020;39(3):805-823. View Source

Oral Bioavailability in Mouse Models

Pharmacokinetic analysis in CD1 mice following a single oral dose of 100 mg/kg LDC4297 revealed a half-life (t1/2) of 1.6 h, a peak plasma concentration (Cmax) of 1,297.6 ng/mL achieved at 0.5 h (Tmax), sustained plasma levels for at least 8 h, and an oral bioavailability of 97.7% . In comparison, the CDK7 inhibitor THZ1 exhibits poor oral bioavailability (<10%) and requires intraperitoneal administration for in vivo studies, limiting its utility in certain preclinical models [1].

Oral PK in mice

Cross-study comparable

LDC4297: 97.7% F, t1/2 1.6 h; THZ1: poor oral bioavailability

Supports oral dosing feasibility in rodent models; reduces parenteral administration variables

Single-dose 100 mg/kg in CD1 mice; PK may differ with strain, formulation, or repeated dosing

Evidence Dimension	Oral pharmacokinetic parameters in mice
Target Compound Data	t1/2 = 1.6 h; Cmax = 1,297.6 ng/mL; Tmax = 0.5 h; Bioavailability = 97.7%; Dose = 100 mg/kg p.o.
Comparator Or Baseline	THZ1: Poor oral bioavailability (<10%); typically administered i.p. for in vivo studies
Quantified Difference	LDC4297 oral bioavailability ~10-fold higher than THZ1
Conditions	CD1 mice, single oral dose of 100 mg/kg

Why This Matters

High oral bioavailability enables convenient oral dosing in rodent models, reducing animal stress and experimental variability associated with parenteral administration routes, and expands the range of feasible in vivo experimental designs.

• [1] Kwiatkowski N, Zhang T, Rahl PB, et al. Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature. 2014;511(7511):616-620 (Supplementary Information). View Source

Mutant p53 Expression in TNBC vs. THZ1

In triple-negative breast cancer (TNBC) cells harboring p53 mutations, both LDC4297 and THZ1 potently interfere with mutant p53 expression [1]. While the original study focused on THZ1-mediated downregulation of mutant p53, LDC4297 demonstrated comparable functional activity in this oncogenic context [2]. Notably, TNBC cells showed higher sensitivity to THZ1 compared to hormone receptor-positive breast cancer cells, a context in which LDC4297 has not yet been directly compared [3].

Mutant p53 interference

Direct head-to-head comparison

Comparable potency in TNBC cells with p53 mutation

Orthogonal chemical probe for CDK7 dependency studies; reversible alternative to THZ1

Qualitative functional comparison; quantitative dose-response verification recommended

Evidence Dimension	Inhibition of mutant p53 expression
Target Compound Data	Potently interferes with mutant p53 expression (qualitative assessment)
Comparator Or Baseline	THZ1: Potently interferes with mutant p53 expression; specifically downregulates mutated p53 in a dose- and time-dependent manner
Quantified Difference	Qualitatively comparable potency in the reported experimental system
Conditions	Triple-negative breast cancer cell lines with p53 mutation

Why This Matters

For researchers studying p53-mutant cancers, LDC4297 offers a non-covalent, reversible alternative to THZ1 with a different selectivity profile, enabling orthogonal validation of CDK7-dependent phenotypes without irreversible target modification.

• [1] Peng J, Yang M, Bi R, et al. Targeting Mutated p53 Dependency in Triple-Negative Breast Cancer Cells Through CDK7 Inhibition. Front Oncol. 2021;11:664371. View Source
• [2] Peng J, Yang M, Bi R, et al. Targeting Mutated p53 Dependency in Triple-Negative Breast Cancer Cells Through CDK7 Inhibition. Front Oncol. 2021;11:664371. View Source
• [3] Peng J, Yang M, Bi R, et al. Targeting Mutated p53 Dependency in Triple-Negative Breast Cancer Cells Through CDK7 Inhibition. Front Oncol. 2021;11:664371. View Source

LDC4297: Application Scenarios

Host-Directed Antiviral: Early-Stage Replication Inhibition

LDC4297 is uniquely suited for studies investigating host-directed antiviral mechanisms, particularly those requiring interference at the immediate-early stage of HCMV gene expression [1]. Unlike ganciclovir, which acts at the late DNA replication stage, LDC4297 disrupts the earliest phases of viral gene expression, enabling researchers to dissect host factor dependencies during viral entry and immediate-early transcriptional programming . Its validated broad-spectrum activity across five viral families (EC50 = 0.02-1.21 μM) further supports its use in comparative virology studies .

In Vivo Studies with Oral Bioavailability

For in vivo rodent studies where oral administration is preferred or required, LDC4297 offers a practical advantage with its 97.7% oral bioavailability in mice [1]. In contrast to THZ1, which exhibits poor oral bioavailability (<10%) and typically requires intraperitoneal injection, LDC4297 can be administered orally, reducing animal handling stress and enabling chronic dosing regimens . The compound's 1.6 h half-life and sustained plasma levels (>8 h) in CD1 mice provide a predictable pharmacokinetic profile for experimental design .

Chemical Probe: High Selectivity & Reversible Binding

LDC4297 is an optimal chemical probe for experiments where target selectivity and reversible binding are paramount. Kinome-wide profiling confirms that at 100 nM, only 7 out of >330 kinases are inhibited to ≤35% residual activity, providing a clean selectivity signature for mechanistic studies [1]. Unlike covalent CDK7 inhibitors (THZ1, SY-1365) that irreversibly modify their targets and exhibit broader kinome engagement, LDC4297's reversible ATP-competitive binding allows for washout experiments and simplifies dose-response interpretation .

Orthogonal CDK7 Inhibition in p53-Mutant Cancer Models

In triple-negative breast cancer and other p53-mutant cancer models, LDC4297 provides a reversible, non-covalent alternative to THZ1 for validating CDK7-dependent phenotypes [1]. Since LDC4297 demonstrates comparable potency in interfering with mutant p53 expression but operates through a different binding modality and selectivity profile, it serves as an orthogonal tool to confirm that observed effects are genuinely CDK7-mediated rather than off-target artifacts .

Application

Selection Property

Validation Focus

Antiviral host-factor interaction studies

Immediate-early viral gene expression interference

Viral replication endpoint and host kinase dependency review

In vivo oral exposure studies

High reported oral bioavailability profile

Plasma exposure and dose-exposure relationship interpretation

Target validation and chemical biology

Reversible ATP-competitive inhibition mode

Kinome selectivity profiling and washout experiment feasibility

p53-mutant cancer model research

Orthogonal CDK7 inhibitor for phenotype validation

Mutant p53 expression pathway response monitoring

• [1] Hutterer C, Eickhoff J, Milbradt J, et al. A novel CDK7 inhibitor of the Pyrazolotriazine class exerts broad-spectrum antiviral activity at nanomolar concentrations. Antimicrob Agents Chemother. 2015;59(4):2062-2071. View Source
• [2] Peng J, Yang M, Bi R, et al. Targeting Mutated p53 Dependency in Triple-Negative Breast Cancer Cells Through CDK7 Inhibition. Front Oncol. 2021;11:664371. View Source